5-bromo-N-(4-morpholinobut-2-yn-1-yl)thiophene-2-sulfonamide

• IUPAC Name: 5-bromo-N-(4-morpholin-4-ylbut-2-ynyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C12H15BrN2O3S2/c13-11-3-4-12(19-11)20(16,17)14-5-1-2-6-15-7-9-18-10-8-15/h3-4,14H,5-10H2
• InChI Key: MPLQMTDDFDZSNB-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC#CCNS(=O)(=O)C2=CC=C(S2)Br
• Molecular Formula: C12H15BrN2O3S2
• Molecular Weight: 379.3 g/mol
• CAS No.: 1396784-35-2

Description

Molecular Structure Analysis

The molecular structure of this compound is defined by its empirical formula C5H3BrOS. The compound contains a thiophene ring, which is a five-membered aromatic ring with one sulfur atom.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, compounds with similar structures often undergo reactions at the benzylic position, which include free radical bromination, nucleophilic substitution, and oxidation.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a refractive index of 1.637 (lit.), a boiling point of 105-107 °C/11 mmHg (lit.), and a density of 1.607 g/mL at 25 °C (lit.).

Scientific Research Applications

Synthesis and Chemical Reactivity

5-bromo-N-(4-morpholinobut-2-yn-1-yl)thiophene-2-sulfonamide participates in reactions that showcase its versatility in organic synthesis. For example, it can undergo cross-coupling reactions facilitated by palladium catalysis, leading to the formation of various ynamides with heteroaromatic amine substitutions. This chemical reactivity is essential for the development of compounds with potential applications in medicinal chemistry and materials science. The synthesis of thiophene sulfonamide derivatives through such methods demonstrates the compound's significance in creating inhibitors with targeted biological activities (Zhang et al., 2004; Zhang et al., 2004).

Biological Activities

Research has highlighted the utility of thiophene sulfonamide derivatives in discovering new bioactive molecules. For instance, derivatives synthesized from 5-bromo-thiophene-2-sulfonamide have shown significant urease inhibition and antibacterial activities, suggesting their potential as therapeutic agents. The structural diversity attained through chemical modifications on the thiophene sulfonamide backbone allows for the exploration of various biological targets, indicating its broad applicability in drug discovery (Noreen et al., 2017).